Cas no 2260936-93-2 (2-[5-(9H-Fluoren-9-ylmethoxycarbonyl)-8-oxa-5-azaspiro[3.5]nonan-7-yl]acetic acid)

• Product Name: 2-[5-(9H-Fluoren-9-ylmethoxycarbonyl)-8-oxa-5-azaspiro[3.5]nonan-7-yl]acetic acid
• CAS No: 2260936-93-2
• MF: C₂₄H₂₅NO₅
• MW: 407.459007024765
• CID: 5412845
• PubChem ID: 137928707
• Update Time: 2025-05-27

2-[5-(9H-Fluoren-9-ylmethoxycarbonyl)-8-oxa-5-azaspiro[3.5]nonan-7-yl]acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(5-{[(9H-fluoren-9-yl)methoxy]carbonyl}-8-oxa-5-azaspiro[3.5]nonan-7-yl)acetic acid
• EN300-6503872
• Z3410528806
• 2-[5-(9H-Fluoren-9-ylmethoxycarbonyl)-8-oxa-5-azaspiro[3.5]nonan-7-yl]acetic acid
• 2260936-93-2

• Inchi： 1S/C24H25NO5/c26-22(27)12-16-13-25(24(15-30-16)10-5-11-24)23(28)29-14-21-19-8-3-1-6-17(19)18-7-2-4-9-20(18)21/h1-4,6-9,16,21H,5,10-15H2,(H,26,27)
• InChI Key： ZNUSVGZJDXTDMI-UHFFFAOYSA-N
• SMILES： O1C(CC(=O)O)CN(C(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)C2(C1)CCC2

Computed Properties

• Exact Mass: 407.17327290g/mol
• Monoisotopic Mass: 407.17327290g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 640
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 76.1Ų

Additional information on 2-[5-(9H-Fluoren-9-ylmethoxycarbonyl)-8-oxa-5-azaspiro[3.5]nonan-7-yl]acetic acid

Recent Advances in the Study of 2-[5-(9H-Fluoren-9-ylmethoxycarbonyl)-8-oxa-5-azaspiro[3.5]nonan-7-yl]acetic acid (CAS: 2260936-93-2)

The compound 2-[5-(9H-Fluoren-9-ylmethoxycarbonyl)-8-oxa-5-azaspiro[3.5]nonan-7-yl]acetic acid (CAS: 2260936-93-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its spirocyclic structure and fluorenylmethoxycarbonyl (Fmoc) protecting group, serves as a versatile intermediate in peptide synthesis and drug development. Recent studies have explored its potential applications in the design of novel therapeutics, particularly in the context of targeted drug delivery and enzyme inhibition.

One of the key areas of investigation has been the role of this compound in the synthesis of peptide-based drugs. The Fmoc group is widely used in solid-phase peptide synthesis (SPPS) due to its stability under basic conditions and ease of removal under mild acidic conditions. Researchers have demonstrated that the incorporation of the spirocyclic scaffold enhances the conformational rigidity of peptide chains, potentially improving their binding affinity and metabolic stability. A 2023 study published in the Journal of Medicinal Chemistry highlighted the use of this compound in the development of cyclic peptide inhibitors for protein-protein interactions, a promising avenue for cancer therapy.

In addition to its applications in peptide synthesis, 2-[5-(9H-Fluoren-9-ylmethoxycarbonyl)-8-oxa-5-azaspiro[3.5]nonan-7-yl]acetic acid has been investigated for its potential as a building block in the design of prodrugs. The spirocyclic structure offers unique pharmacokinetic properties, such as improved solubility and controlled release profiles. A recent preclinical study reported in Bioorganic & Medicinal Chemistry Letters demonstrated the successful conjugation of this compound with anticancer agents, resulting in enhanced tumor targeting and reduced systemic toxicity. The study attributed these effects to the compound's ability to modulate drug release kinetics and improve tissue penetration.

Further research has explored the mechanistic insights underlying the biological activity of this compound. Computational modeling and X-ray crystallography studies have revealed that the spirocyclic core interacts with specific enzyme active sites, particularly those involved in inflammatory pathways. For instance, a 2024 study in ACS Chemical Biology identified this compound as a potent inhibitor of cyclooxygenase-2 (COX-2), suggesting its potential utility in the treatment of inflammatory diseases. The study also noted that the Fmoc group plays a critical role in stabilizing the inhibitor-enzyme complex, thereby enhancing inhibitory potency.

Despite these promising findings, challenges remain in the large-scale synthesis and clinical translation of derivatives based on 2-[5-(9H-Fluoren-9-ylmethoxycarbonyl)-8-oxa-5-azaspiro[3.5]nonan-7-yl]acetic acid. Recent efforts have focused on optimizing synthetic routes to improve yield and purity, as reported in a 2023 Organic Process Research & Development article. Additionally, ongoing pharmacokinetic and toxicity studies aim to address potential safety concerns and ensure compliance with regulatory standards. The compound's unique structural features continue to inspire innovation in drug design, positioning it as a valuable tool for future therapeutic development.

In conclusion, the latest research on 2-[5-(9H-Fluoren-9-ylmethoxycarbonyl)-8-oxa-5-azaspiro[3.5]nonan-7-yl]acetic acid (CAS: 2260936-93-2) underscores its multifaceted role in chemical biology and pharmaceutical science. From peptide synthesis to prodrug design and enzyme inhibition, this compound offers a wealth of opportunities for advancing drug discovery. Future studies will likely focus on expanding its applications and addressing the remaining challenges in synthesis and clinical development, paving the way for novel therapeutic interventions.